Cas no 161523-72-4 (5-(4-chlorophenoxy)pentan-1-amine hydrochloride)

• Product Name: 5-(4-chlorophenoxy)pentan-1-amine hydrochloride
• CAS No: 161523-72-4
• MF: C₁₁H₁₇Cl₂NO
• MW: 250.164781332016
• MDL: MFCD28126020
• CID: 5579783
• PubChem ID: 86262414
• Update Time: 2025-10-31

5-(4-chlorophenoxy)pentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenoxy)pentan-1-amine hydrochloride

• MDL： MFCD28126020
• Inchi： 1S/C11H16ClNO.ClH/c12-10-4-6-11(7-5-10)14-9-3-1-2-8-13;/h4-7H,1-3,8-9,13H2;1H
• InChI Key： AVRAGWNCFCFFBE-UHFFFAOYSA-N
• SMILES： O(C1C=CC(Cl)=CC=1)CCCCCN.Cl

Computed Properties

• Exact Mass: 249.069
• Monoisotopic Mass: 249.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 135
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-(4-chlorophenoxy)pentan-1-amine hydrochloride

Comprehensive Overview of 5-(4-Chlorophenoxy)pentan-1-amine Hydrochloride (CAS No. 161523-72-4)

5-(4-Chlorophenoxy)pentan-1-amine hydrochloride (CAS No. 161523-72-4) is a chemically synthesized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its chlorophenoxy moiety and amine hydrochloride functional group, is widely studied for its potential applications in drug development and molecular biology. Researchers are particularly interested in its structural properties, which make it a candidate for modulating biological pathways.

The growing interest in 5-(4-chlorophenoxy)pentan-1-amine hydrochloride aligns with current trends in precision medicine and targeted therapy. As the scientific community explores novel compounds for therapeutic use, this molecule stands out due to its unique pharmacophore characteristics. Questions such as "What are the mechanisms of action of chlorophenoxy derivatives?" or "How can amine-based compounds enhance drug delivery?" are frequently searched, reflecting its relevance in modern research.

From a synthetic chemistry perspective, CAS No. 161523-72-4 is notable for its stability and solubility profile, making it suitable for various experimental conditions. Its hydrochloride salt form ensures improved bioavailability, a critical factor in preclinical studies. The compound's structure-activity relationship (SAR) is often discussed in forums and academic papers, highlighting its potential as a building block for more complex molecules.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for 5-(4-chlorophenoxy)pentan-1-amine hydrochloride. Sustainable methods, such as catalytic reactions or solvent-free processes, are gaining traction, addressing concerns about environmental impact. This aligns with broader industry demands for sustainable pharmaceutical manufacturing, a topic frequently queried in search engines.

Another area of interest is the compound's potential role in neuropharmacology. Preliminary studies suggest that amine hydrochloride derivatives may interact with neurotransmitter systems, sparking discussions about their applicability in neurological disorders. Searches like "Can chlorophenoxy amines cross the blood-brain barrier?" underscore the public's curiosity about its biomedical implications.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize 5-(4-chlorophenoxy)pentan-1-amine hydrochloride. These methods ensure purity and verify structural integrity, which are essential for reproducibility in research. The compound's spectral data is often shared in open-access databases, facilitating collaboration among scientists.

Beyond academia, industries are exploring the commercial viability of CAS No. 161523-72-4. Its applications in agrochemicals and material science are under investigation, with patents filed for proprietary formulations. The keyword "chlorophenoxy amine suppliers" frequently appears in procurement-related searches, indicating market demand.

Regulatory compliance is another critical aspect. While 5-(4-chlorophenoxy)pentan-1-amine hydrochloride is not classified as hazardous under current guidelines, proper handling protocols are emphasized in safety data sheets (SDS). Queries like "Is 161523-72-4 biodegradable?" reflect environmental concerns among end-users.

In summary, 5-(4-chlorophenoxy)pentan-1-amine hydrochloride (CAS No. 161523-72-4) represents a versatile compound with multidisciplinary applications. Its study bridges gaps between organic chemistry, pharmacology, and industrial innovation, making it a subject of ongoing exploration and debate.